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Compound of Interest

Compound Name: Oxepane-4-carbaldehyde

CAS No.: 1369165-85-4

Cat. No.: B2621638

Get Quote

Executive Summary & Compound Profile
Oxepane-4-carbaldehyde (C₇H₁₂O₂) is a specialized heterocyclic building block used in

medicinal chemistry for accessing seven-membered ether scaffolds.[1][2] Due to the limited

specific toxicological data available for this distinct isomer, this guide applies the Precautionary

Principle, deriving safety protocols from Structure-Activity Relationships (SAR) of analogous

aliphatic aldehydes and cyclic ethers.[1][2]

Chemical Logic for Safety Protocols:

Functional Group 1 (Aldehyde): High susceptibility to autoxidation (forming oxepane-4-

carboxylic acid) and potential for respiratory/skin sensitization.[1][2]

Functional Group 2 (Oxepane Ring): A seven-membered cyclic ether.[1][2] While less

strained than oxetanes, cyclic ethers possess a latent risk of peroxide formation upon

prolonged exposure to air/light.[2]
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Property Data / Prediction Operational Implication

Physical State Liquid (Predicted)
Splash hazard; requires tight

sealing.[1][2]

Molecular Weight 128.17 g/mol
Moderate volatility; use fume

hood.

Solubility
Organic solvents (DCM, THF,

EtOAc)

Compatible with standard

organic waste streams.[1][2]

Stability
Air-sensitive (Aldehyde

oxidation)

Store under Inert Atmosphere

(N₂/Ar).

Risk Assessment & Hazard Identification
Unlike commoditized reagents, specific SDS data for Oxepane-4-carbaldehyde is often

sparse.[1][2] You must assume the following hazards based on its chemical class.

A. Inhalation & Respiratory Risks
Aldehydes are notorious respiratory irritants.[2] Low molecular weight aldehydes can cause

substantial mucosal irritation.[2]

Mechanism: Aldehyde groups react with amine residues in proteins (Schiff base formation),

leading to sensitization.[1][2]

Control: Zero-tolerance for open-bench handling. All transfers must occur within a certified

fume hood.[2][3]

B. Skin & Eye Contact[2][4][5][6][7][8]
Skin: Potential sensitizer.[1][4][5] Repeated exposure may lead to contact dermatitis.[2]

Eyes: lachrymator potential (tear-inducing).[1][2] Irreversible corneal damage is a risk with

concentrated aldehydes.[2]

C. Chemical Instability
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Autoxidation: On contact with air, the formyl group (-CHO) oxidizes to the carboxylic acid (-

COOH), altering the stoichiometry of your reaction.[1][2]

Peroxidation: The ether linkage adjacent to the ring carbons can form peroxides, though this

is slower in oxepanes than in THF.[1]

Personal Protective Equipment (PPE) Matrix
This matrix is designed to provide a self-validating safety system.[1][2] If the "Condition" is met,

the "Required PPE" is mandatory.[1]
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Body Zone
Standard Operation
(Synthesis/Transfer
)

High-Risk
Operation
(Spill/Aerosolizatio
n)

Technical Rationale

Hand Protection
Double Nitrile Gloves

(min 0.11 mm thick)

Silver Shield /

Laminate Gloves

Nitrile provides splash

protection but

aldehydes can

permeate over time.[1]

[2] Laminate offers

broad chemical

resistance.[2]

Eye Protection

Chemical Splash

Goggles (Indirect

Vent)

Face Shield +

Goggles

Safety glasses are

insufficient against

liquid splashes that

can track around

lenses.[1]

Respiratory
Fume Hood (Sash <

18 inches)

Full-face Respirator

(Organic Vapor

Cartridge)

Only required if fume

hood containment is

breached or during

large spill cleanup.[1]

[2]

Body

Lab Coat

(Cotton/Flame

Resistant)

Chemical Resistant

Apron (Tyvek/PVC)

Prevents saturation of

clothing which holds

the irritant against the

skin.[1][2]

Operational Protocols: Step-by-Step
Protocol A: Inert Storage & Transfer
Objective: Prevent autoxidation of the aldehyde and peroxide formation in the ether ring.[1]

Receipt: Upon arrival, inspect the bottle for precipitate (polymerization) or crystals (acid

formation).[1][2]
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Atmosphere Exchange: If the manufacturer did not package under argon, purge the

headspace with dry Nitrogen or Argon immediately after opening.

Sealing: Wrap the cap with Parafilm or electrical tape to ensure an airtight seal.

Temperature: Store at 2–8°C. Cold storage slows both oxidation and polymerization kinetics.

Protocol B: Reaction Setup
Objective: Safe introduction into a reaction vessel.

Equipment Prep: Flame-dry or oven-dry glassware. Moisture is less critical than Oxygen, but

standard air-free technique is required.[2]

Cannulation (Preferred): For volumes >10 mL, transfer via cannula or positive-pressure

syringe technique to avoid air intake.[1][2]

Syringe Transfer:

Purge syringe with N₂ 3 times.

Withdraw liquid.[2][5][6]

Critical Step: Wipe the needle with a Kimwipe before transfer to avoid carrying external

contaminants or oxidized residue into the reaction.

Protocol C: Waste Disposal
Stream: Non-Halogenated Organic Waste (unless halogenated solvents are used).[1]

Quenching: If disposing of pure material, dilute with a less volatile solvent (e.g., acetone)

before placing in the waste container to reduce vapor pressure and odor.[1]

Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) in the waste

stream to prevent exothermic runaway.[1][2]

Visualizations & Decision Logic
Figure 1: PPE & Handling Decision Tree
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Use this logic flow to determine the necessary safety level before starting work.[1]

Start: Handling Oxepane-4-carbaldehyde

Is the task inside a Fume Hood?

Quantity > 50 mL?

Yes

STOP: Move to Hood immediately.

No

Standard PPE:
Nitrile Gloves + Goggles + Lab Coat

No

Enhanced PPE:
Double Gloves + Face Shield + Apron

Yes (Splash Risk)

Click to download full resolution via product page

Caption: Operational logic for selecting PPE based on containment and quantity.

Figure 2: Emergency Spill Response Workflow
Immediate actions to take in the event of a spill outside the fume hood.

Spill Detected Is volume > 100 mL OR
outside Fume Hood?

Minor Spill:
1. Alert nearby staff.

2. Wear Standard PPE.
3. Absorb with Vermiculite.

4. Bag as Haz Waste.
No

Major Spill:
1. EVACUATE Lab.

2. Close Doors.
3. Call EHS/Emergency.

4. Do NOT attempt cleanup.

Yes
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Caption: Triage protocol for spills, prioritizing evacuation for uncontained releases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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